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Compound of Interest

Compound Name: 4,4-Dimethylheptane

Cat. No.: B087272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4-Dimethylheptane (CAS: 1068-

19-5), a branched alkane with applications in various chemical and industrial processes. This

document collates its chemical and physical properties, spectroscopic data, safety and

handling protocols, and known synthesis methodologies.

Chemical and Physical Properties
4,4-Dimethylheptane is a colorless liquid with a distinct odor.[1] It is a saturated aliphatic

hydrocarbon, and its branched structure influences its physical properties compared to its linear

isomer, n-nonane.

Table 1: Physical and Chemical Properties of 4,4-Dimethylheptane
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Property Value Source

CAS Number 1068-19-5 [2][3][4]

Molecular Formula C9H20 [1][2][3][4]

Molecular Weight 128.26 g/mol [2][3][4]

Boiling Point 135.1 - 135.21°C [2][5][6]

Melting Point -102.89°C [2]

Density 0.7210 g/cm³ [2]

Refractive Index 1.4053 [2]

Water Solubility 333.5 µg/L [2]

Critical Temperature 302 °C [6]

Critical Pressure 21.0 atm [6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4,4-
Dimethylheptane. Data is available across several techniques.[7]

Table 2: Spectroscopic Data for 4,4-Dimethylheptane

Spectroscopic Technique Data Availability and Source

¹H NMR Available.[3]

¹³C NMR Available.[8]

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectra are

available through the NIST Mass Spectrometry

Data Center.[3][4][9]

Infrared (IR) Spectroscopy
FTIR and vapor-phase IR spectra are available.

[3][4][10]

Raman Spectroscopy Available.[3][7]
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Synthesis and Experimental Protocols
Several synthetic routes for 4,4-Dimethylheptane have been documented.

Synthesis from 4-Heptanone
One reported method involves the reaction of 4-Heptanone with dichlorodimethyl titanium.[11]

Experimental Protocol: General Grignard-type Reaction for Alkane Synthesis

While a specific, detailed protocol for the dichlorodimethyl titanium reaction is not readily

available in the public domain, a general approach for synthesizing a tertiary alkane like 4,4-
dimethylheptane can be illustrated through a Grignard reaction, which follows a similar

principle of nucleophilic addition to a ketone followed by reduction.

Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous

diethyl ether. A solution of methyl bromide in diethyl ether is added dropwise. The reaction is

initiated with gentle heating and then maintained at room temperature until the magnesium is

consumed, yielding methylmagnesium bromide.

Reaction with Ketone: The flask containing the Grignard reagent is cooled in an ice bath. A

solution of 4-heptanone in anhydrous diethyl ether is added dropwise with stirring. The

reaction mixture is then allowed to warm to room temperature and stirred for several hours.

Work-up and Hydrolysis: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with diethyl ether. The combined organic extracts are washed with brine,

dried over anhydrous magnesium sulfate, and filtered.

Deoxygenation/Reduction: The resulting tertiary alcohol is then subjected to a deoxygenation

reaction. A common method is the Barton-McCombie deoxygenation. The alcohol is first

converted to a thiocarbonyl derivative (e.g., a xanthate). This intermediate is then treated

with a radical initiator (like AIBN) and a reducing agent (such as tributyltin hydride) in a

suitable solvent like toluene, followed by heating to induce the radical-mediated reduction to

the alkane.
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Purification: The final product, 4,4-Dimethylheptane, is purified by fractional distillation.

Hydrogenation Method
An industrial preparation method involves the hydrogenation of 2-methyl-1-butene at high

temperatures in the presence of a catalyst.[1]

Conceptual Synthesis Workflow

Conceptual Synthesis of 4,4-Dimethylheptane

Route 1: From 4-Heptanone Route 2: Hydrogenation

4-Heptanone

Reaction

Dichlorodimethyl titanium

4,4-Dimethylheptane

2-Methyl-1-butene

Hydrogenation

Hydrogen Catalyst (High T)

4,4-Dimethylheptane

Click to download full resolution via product page

Caption: Synthetic routes for 4,4-Dimethylheptane.

Biological Activity and Signaling Pathways
As a saturated aliphatic hydrocarbon, 4,4-Dimethylheptane is not known to have specific

biological signaling activities in the context of drug development. Its primary relevance to the

pharmaceutical and research sectors is as a non-polar solvent. Overexposure may lead to
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anesthetic effects such as drowsiness, dizziness, and headaches.[12] There are no

documented signaling pathways directly involving this compound.

Applications
The primary uses of 4,4-Dimethylheptane are based on its properties as a solvent and a

component in various formulations.

Solvent in Organic Synthesis: It can be used as a solvent, particularly in reactions requiring

high temperatures.[1]

Cleaning Agents: It is an ingredient in some cleaning products for removing fats and oils.[1]

Additives: It finds use in lubricating oil additives and as a rubber processing aid.[1]

Safety and Handling
Appropriate safety measures should be taken when handling 4,4-Dimethylheptane.

Table 3: Safety and Handling Information
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Aspect Recommendation

Personal Protective Equipment (PPE)

Wear suitable protective clothing, chemical-

impermeable gloves, and eye/face protection.[1]

[13]

Ventilation
Handle in a well-ventilated place to avoid

inhalation of vapors.[1][13]

Handling Precautions

Avoid contact with skin and eyes.[1][13] Use

non-sparking tools and prevent electrostatic

discharge.[13]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated area, away from

incompatible materials.[13]

First Aid (Inhalation)

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[13]

First Aid (Skin Contact)
Remove contaminated clothing and wash the

affected area with soap and water.[13]

First Aid (Eye Contact)
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[14]

First Aid (Ingestion)
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[13]

Hazard Classification

May cause skin and eye irritation.[1][12]

Inhalation may cause respiratory irritation.[1]

Potential neurotoxin with anesthetic effects upon overexposure.[12]

Workflow for Safe Handling and Analysis
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General Workflow for Handling and Analysis

Receive/Synthesize Compound

Store in Cool, Dry, Ventilated Area

Handle in Fume Hood with PPE

Prepare Sample for Analysis (e.g., GC-MS)

Dispose of Waste According to RegulationsInstrumental Analysis (GC-MS, NMR, IR)

Interpret Data to Confirm Identity/Purity

Complete

Click to download full resolution via product page

Caption: Safe handling and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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